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Compound of Interest

Compound Name: Diantimony trioxide

CAS No.: 1327-33-9

Cat. No.: B073202

Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals investigating the leaching of diantimony trioxide (Sb₂O₃) from Polyethylene

Terephthalate (PET) materials. This guide provides in-depth troubleshooting advice and

validated protocols to address common challenges encountered during experimental work. Our

focus is on explaining the causality behind experimental choices to ensure robust and

reproducible results.

Frequently Asked Questions (FAQs)
This section addresses common high-level questions regarding antimony in PET.

Q1: Why is diantimony trioxide used in the
manufacturing of PET bottles?
Diantimony trioxide, along with other compounds like antimony acetate and antimony

glycolate, serves as a polycondensation catalyst in the production of PET resin.[1][2] This

process enhances the clarity and stability of the final plastic material.[3] Consequently, residual

antimony remains within the polymer matrix of the finished products.[1]
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Q2: What are the primary factors that influence the rate
of antimony leaching?
The migration of antimony from the PET matrix into the liquid contents is a complex process

influenced by several key factors:

Temperature: This is the most significant factor. Higher temperatures dramatically increase

the rate of antimony leaching.[4][5][6][7] Studies have shown that while leaching is low at

room temperature, it can increase rapidly at temperatures above 60-65°C, conditions that

can be reached in cars or storage areas in warm climates.[4][6][7]

Storage Time: The concentration of leached antimony generally increases with longer

storage durations.[1][5]

pH: Lower pH (more acidic) conditions can increase antimony leaching.[5][8] This is

particularly relevant for acidic beverages. One study noted that repeated use of a PET bottle

with a 3% acetic acid simulant markedly increased migration, likely due to acid-induced

polymer degradation.[9]

Sunlight (UV Radiation): Exposure to sunlight and UV radiation can also promote the release

of antimony from PET plastic.[4][10]

Frequency of Reuse: The reuse of PET bottles has been identified as a factor that can

linearly increase the leaching of antimony.[1]

Q3: What are the regulatory limits for antimony in
drinking water and food simulants?
Regulatory limits for antimony vary by region and application (e.g., tap water vs. bottled water).

It is crucial to know which standard applies to your research.
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Regulatory Body Standard/Regulation Limit Notes

U.S. EPA

Maximum

Contaminant Level

(MCL) for Drinking

Water

6 µg/L (ppb)

Enforceable standard

for public water

supplies.[11][12][13]

European Union
Regulation (EU)

10/2011

40 µg/kg of food or

food simulant

Specific Migration

Limit (SML) from

plastic food contact

materials.[3][14][15]

World Health Org.

(WHO)

Guideline Value for

Drinking Water
20 µg/L (ppb)

Provisional guideline

value.[9][16]

Japan
Drinking Water

Standard
2 µg/L (ppb)

One of the most

restrictive national

limits.[5]

Q4: What are the health concerns associated with
antimony exposure?
Antimony is a regulated contaminant due to its potential health effects. Short-term, acute

exposure to high levels can cause nausea, vomiting, and diarrhea.[13][17] Long-term, or

chronic, exposure has been linked to increased blood cholesterol, decreased blood sugar, and

potential damage to the heart, lungs, and liver.[11][12]

In-Depth Troubleshooting Guide
This section provides solutions to specific problems you may encounter during your leaching

experiments.

Problem 1: Inconsistent or Non-Reproducible Leaching
Results
High variability between replicate experiments is a common challenge that undermines the

validity of your findings.
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Logical Flow for Troubleshooting Inconsistent Results

Inconsistent Results Observed

Are experimental conditions
(T, time, pH, light)
strictly controlled?

Implement Standardized
Leaching Protocol.
(See Protocol 1)

No

Are PET bottle samples
from the same batch & brand?

Yes

Characterize each batch.
Use controls from a single,

well-defined source.

No

Is analytical instrumentation
calibrated and validated?

Yes

Run daily performance checks.
Use CRMs and blanks.
(See Analytical Section)

No

Results are now
reproducible.

Yes

Click to download full resolution via product page
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Caption: Decision tree for troubleshooting inconsistent leaching data.

Possible Cause A: Fluctuation in Experimental Conditions The leaching process is highly

sensitive to environmental factors.[4][5] Minor, uncontrolled variations in temperature, light

exposure, or storage time between samples can lead to significant differences in antimony

concentration.

Solution: Implement a Standardized Leaching Protocol Adherence to a strict, validated

protocol is essential. All experimental parameters must be precisely controlled and

monitored. (See Protocol 1: Standardized Leaching Test below for a detailed methodology).

For example, using a temperature-controlled incubator instead of relying on ambient room

temperature can significantly reduce variability.

Possible Cause B: Inherent Variability in PET Samples Not all PET bottles are created equal.

The concentration of residual antimony catalyst can vary between manufacturers, production

batches, and even within a single bottle.

Solution: Sample Sourcing and Characterization

Consistent Sourcing: Whenever possible, source all PET bottles for a single study from the

same manufacturing batch.

Control Samples: If comparing different brands, use a single, well-characterized brand as

a consistent internal control across all experiments.

Material Digestion: For definitive characterization, determine the total antimony content of

the plastic itself. This involves digesting a piece of the PET material (e.g., using microwave

digestion with nitric acid) and analyzing the digestate.[4][18] This provides a baseline for

the maximum potential leachable antimony.

Problem 2: Antimony Concentrations are Below the
Limit of Detection (LOD)
This issue prevents the quantification of leaching under your desired conditions.

Possible Cause A: Insufficient Leaching Occurring Under mild conditions (e.g., short time,

low temperature), the amount of antimony that migrates may be too low for your analytical
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instrument to detect.

Solution: Employ Accelerated Leaching Conditions To confirm that your analytical setup is

working and to study the leaching mechanism, you can intentionally accelerate the process.

A common method is to increase the temperature. Storing bottles at 60°C or higher will

significantly increase the rate of antimony release, bringing it into a quantifiable range.[4][5]

[6] This approach is useful for method validation and for comparing the relative leaching

potential of different PET materials, even if the conditions don't reflect typical consumer use.

Possible Cause B: Inadequate Analytical Sensitivity The chosen analytical method may not

be sensitive enough for the low µg/L (ppb) or ng/L (ppt) concentrations typical of antimony

leaching.

Solution: Select a High-Sensitivity Analytical Technique Inductively Coupled Plasma - Mass

Spectrometry (ICP-MS) is the preferred method for this application due to its excellent

sensitivity, often achieving detection limits in the low ng/L range.[19][20][21] Other

techniques like Graphite Furnace Atomic Absorption Spectrometry (GF-AAS) can also be

used, but may have higher detection limits.[21][22] (See the Table of Analytical Methods

below for a detailed comparison).

Problem 3: Suspected Matrix Interference in Analytical
Measurements
The sample matrix (the components of the liquid other than antimony) can interfere with the

accuracy of the measurement.

Possible Cause A: Chemical or Physical Interference from Beverage Components Complex

matrices like juices, sodas, or drug formulations contain sugars, acids, and other compounds

that can suppress or enhance the analytical signal, leading to inaccurate results.

Solution: Matrix Matching and Sample Dilution

Matrix Matching: Prepare your calibration standards in a solution that mimics your sample

matrix as closely as possible. For example, if analyzing a 10% ethanol solution, prepare

your antimony standards in 10% ethanol.
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Dilution: Diluting the sample with ultrapure water or a suitable blank solution can reduce

the concentration of interfering components.[23] Ensure the final antimony concentration

remains above the instrument's detection limit.

Method of Standard Additions: For very complex or unknown matrices, this method can be

used to quantify the analyte by adding known amounts of a standard to the sample itself,

thereby accounting for matrix effects.

Possible Cause B: Isobaric and Polyatomic Interferences (ICP-MS) In ICP-MS, ions from the

sample matrix or plasma gas can have the same mass-to-charge ratio as antimony, leading

to a falsely high reading. A common interference for antimony (¹²¹Sb) is the polyatomic ion

¹⁰⁵Pd¹⁶O⁺.

Solution: Use Collision/Reaction Cell Technology and Internal Standards

Collision/Reaction Cell (CRC): Modern ICP-MS instruments are equipped with a CRC

(e.g., Kinetic Energy Discrimination or Dynamic Reaction Cell) that uses a gas (like helium

or hydrogen) to filter out these interfering polyatomic ions, ensuring only the target analyte

reaches the detector.

Internal Standards: Add an element that is not present in your sample (e.g., Terbium,

Indium) at a constant concentration to all samples, standards, and blanks. Monitoring the

internal standard signal can correct for instrumental drift and non-spectral matrix effects.

[24][25]

Problem 4: Unexpectedly High Antimony Concentrations
Finding levels that are significantly higher than expected or reported in the literature warrants

careful investigation.

Possible Cause A: External Contamination Antimony can be introduced from various

environmental sources during sample collection, preparation, or analysis.

Solution: Implement Strict Anti-Contamination Protocols

Glassware and Plasticware: Use acid-washed labware. Avoid using glass containers for

long-term storage of solutions, as antimony can leach from certain types of glass. Use
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high-purity plasticware (e.g., polypropylene) for sample collection and storage.[26]

Reagents: Use only high-purity acids (e.g., trace metal grade) and ultrapure deionized

water (18.2 MΩ·cm) for all dilutions and standard preparations.[25]

Blanks: Always run a "procedural blank" (a sample of the leaching solution that has not

been in contact with PET but has undergone all other preparation steps) to check for

contamination from your reagents and procedure.

Possible Cause B: Extreme Leaching Conditions The PET bottles may have been exposed

to extreme conditions prior to your experiment (e.g., prolonged storage in a hot warehouse

or direct sun).

Solution: Document Sample History and Correlate with Data

Sample History: If possible, obtain the history of the PET bottles. Understand their storage

and transport conditions.

Correlate with Known Effects: Compare your results with literature data on the effects of

high temperature and UV exposure.[4][10] For example, a study found that at 85°C, the

U.S. EPA limit of 6 ppb could be exceeded in just 1.3 days.[4][7] This provides a

scientifically grounded explanation for unexpectedly high results.

Key Experimental Protocols
Protocol 1: Standardized Leaching Test Protocol
This protocol provides a framework for a reproducible leaching experiment. Modify parameters

based on your specific research question.

Materials Preparation:

Select PET bottles from a single brand and production batch.

Prepare the leaching solution (e.g., ultrapure deionized water, 3% acetic acid food

simulant, or the specific beverage/drug formulation).[15]
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Pre-rinse all bottles three times with a small volume of the leaching solution to remove any

surface dust or residues.

Experimental Setup:

Fill three replicate bottles for each condition (e.g., temperature point) with a known volume

of the leaching solution, leaving minimal headspace.

Prepare a control by filling three acid-washed polypropylene or glass containers with the

same leaching solution. This will serve as your time-zero (T₀) and environmental control.

Incubation:

Place the bottles in a calibrated, temperature-controlled incubator set to the desired

temperature (e.g., 25°C, 40°C, 60°C).

Ensure conditions are consistent for all samples (e.g., stored in darkness to exclude UV

effects, unless UV is a variable being tested).

Sampling:

At specified time points (e.g., 1 day, 7 days, 30 days), remove the bottles.

Immediately decant a subsample from each bottle into a clean polypropylene tube for

analysis.

Sample Preservation:

Preserve the subsample by acidifying to a pH < 2 with high-purity nitric acid (e.g., adding

1-2 mL of concentrated HNO₃ per 100 mL of sample).[20] This stabilizes the antimony and

prevents it from adsorbing to the container walls.

Store preserved samples at 4°C until analysis.

Workflow for a Standardized Leaching Experiment
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Caption: General workflow for a PET bottle antimony leaching study.

Protocol 2: Sample Preparation for Antimony Analysis
by ICP-MS

Retrieve Preserved Sample: Allow the acidified sample from Protocol 1 to come to room

temperature.

Prepare Calibration Standards: Create a series of calibration standards (e.g., 0.1, 0.5, 1.0,

5.0, 10.0 µg/L) from a certified stock solution. The standards should be matrix-matched to

the samples (e.g., prepared in the same acidified leaching solution).

Prepare Blanks and QC Samples:

Calibration Blank: The acidified leaching solution without any added antimony.

Quality Control (QC) Sample: An independent, certified reference material (CRM) with a

known antimony concentration.

Add Internal Standard: Just before analysis, add the internal standard solution to all blanks,

standards, QC samples, and unknown samples to achieve the same final concentration in all

solutions.

Instrument Setup:

Perform daily performance checks and tuning on the ICP-MS as per the manufacturer's

recommendations.
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Set up the instrument to monitor the appropriate isotopes for antimony (e.g., ¹²¹Sb) and the

internal standard.

Analysis Sequence: Run the analysis in the following order: calibration blank, calibration

standards (low to high), QC sample, procedural blanks, unknown samples (interspersed with

QC checks every 10-15 samples), and a final QC check. This sequence verifies instrument

stability and accuracy throughout the run.

Overview of Analytical Methods for Antimony
Determination
Choosing the right analytical technique is critical for obtaining accurate data.
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Technique Abbreviation
Typical

Detection Limit
Pros Cons

Inductively

Coupled Plasma

Mass

Spectrometry

ICP-MS 0.001 - 0.1 µg/L

Very high

sensitivity; multi-

element

capability;

handles complex

matrices with

CRC.[19][21]

Higher

equipment cost;

potential for

isobaric

interferences.[21]

[24]

Graphite

Furnace Atomic

Absorption

Spectrometry

GF-AAS 0.1 - 1 µg/L

Good sensitivity;

lower equipment

cost than ICP-

MS.[22]

Single-element

analysis; slower

throughput; more

susceptible to

matrix

interferences.[21]

Hydride

Generation

Atomic

Absorption/Fluor

escence

Spectrometry

HG-AAS / HG-

AFS
0.1 - 1 µg/L

Excellent

sensitivity for

hydride-forming

elements;

separates

analyte from

matrix.

Only for specific

elements;

susceptible to

interferences

from transition

metals and other

hydride-formers.

[27][28][29]

Inductively

Coupled Plasma

Optical Emission

Spectrometry

ICP-OES 1 - 10 µg/L

Robust; handles

high matrix

concentrations

well.

Insufficient

sensitivity for

typical leaching

studies without

pre-

concentration.[5]

[8]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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